Cas no 1955506-36-1 (methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride)

• Product Name: methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride
• CAS No: 1955506-36-1
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• MDL: MFCD26133721
• CID: 5240904
• PubChem ID: 76156360
• Update Time: 2026-03-08

methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-3-(2-methylphenyl)propanoate
• hydrochloride
• methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride

• MDL： MFCD26133721
• Inchi： 1S/C11H14O3.ClH/c1-8-5-3-4-6-9(8)10(12)7-11(13)14-2;/h3-6,10,12H,7H2,1-2H3;1H
• InChI Key： UOYAMVRQGQRHGD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(O)CC(=O)OC.Cl

Additional information on methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride

Methyl 3-hydroxy-3-(2-methylphenyl)propanoate Hydrochloride (CAS No. 1955506-36-1): A Comprehensive Overview

Methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride, identified by its CAS number 1955506-36-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydrochloride salt form, has garnered attention due to its potential applications in drug development and biochemical research. The structural uniqueness of this molecule, featuring a hydroxy group and a methylphenyl moiety, positions it as a candidate for further exploration in various therapeutic contexts.

The molecular structure of methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride consists of a propanoate ester linked to a phenyl ring substituted with a methyl group at the 2-position. This configuration contributes to its distinct chemical properties, including solubility characteristics and potential interactions with biological targets. The presence of the hydroxyl group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The hydrochloride salt form of this compound is particularly noteworthy, as it enhances solubility and bioavailability, which are critical factors in drug formulation. Studies have begun to investigate its potential role in modulating enzymatic pathways and interacting with specific receptors or enzymes relevant to various diseases.

One of the most promising areas of research involves the investigation of methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride as a modulator of metabolic pathways. Emerging evidence suggests that this compound may influence key enzymes involved in lipid metabolism and glucose homeostasis. Such properties make it a candidate for further study in the context of metabolic disorders, including type 2 diabetes and hyperlipidemia. Researchers are particularly interested in its potential to enhance insulin sensitivity or reduce lipid accumulation in target tissues.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and stereoselective hydrogenations, have been employed to construct the complex framework efficiently. The development of scalable synthetic routes is crucial for its commercialization and application in pharmaceutical manufacturing.

From a biochemical perspective, the interaction between methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride and biological targets remains an area of active investigation. Computational modeling and high-throughput screening techniques have been utilized to identify potential binding sites on proteins or enzymes. These studies aim to elucidate the mechanism of action and predict off-target effects, which are essential for assessing its therapeutic potential.

The pharmacokinetic profile of this compound is another critical aspect that has been examined in preclinical studies. Understanding how the body processes and eliminates methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride is essential for optimizing dosing regimens and minimizing adverse effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize metabolites and assess excretion pathways.

In conclusion, methyl 3-hydroxy-3-(2-methylphenyl)propanoate hydrochloride represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound may play a significant role in addressing various health challenges.